molecular formula C24H20N6O3S B8669747 N-[5-(2-Furyl)-1,3,4-oxadiazol-2-yl]-5-phenyl-2-piperidino-7-thiazolo[4,5-b]pyridinecarboxamide

N-[5-(2-Furyl)-1,3,4-oxadiazol-2-yl]-5-phenyl-2-piperidino-7-thiazolo[4,5-b]pyridinecarboxamide

Cat. No. B8669747
M. Wt: 472.5 g/mol
InChI Key: IKFHTNVCVDQGQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[5-(2-Furyl)-1,3,4-oxadiazol-2-yl]-5-phenyl-2-piperidino-7-thiazolo[4,5-b]pyridinecarboxamide is a useful research compound. Its molecular formula is C24H20N6O3S and its molecular weight is 472.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-[5-(2-Furyl)-1,3,4-oxadiazol-2-yl]-5-phenyl-2-piperidino-7-thiazolo[4,5-b]pyridinecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[5-(2-Furyl)-1,3,4-oxadiazol-2-yl]-5-phenyl-2-piperidino-7-thiazolo[4,5-b]pyridinecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C24H20N6O3S

Molecular Weight

472.5 g/mol

IUPAC Name

N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-5-phenyl-2-piperidin-1-yl-[1,3]thiazolo[4,5-b]pyridine-7-carboxamide

InChI

InChI=1S/C24H20N6O3S/c31-21(27-23-29-28-22(33-23)18-10-7-13-32-18)16-14-17(15-8-3-1-4-9-15)25-20-19(16)34-24(26-20)30-11-5-2-6-12-30/h1,3-4,7-10,13-14H,2,5-6,11-12H2,(H,27,29,31)

InChI Key

IKFHTNVCVDQGQH-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)C2=NC3=C(S2)C(=CC(=N3)C4=CC=CC=C4)C(=O)NC5=NN=C(O5)C6=CC=CO6

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Amino-5-(2-furyl)-1,3,4-oxadiazole (76 mg, 0.50 mmol), HOAt (68 mg, 0.50 mmol), HATU (190 mg, 0.50 mmol), and N,N-diisopropylethylamine (97 μL, 0.56 mmol) were added to a solution of commercially available 5-phenyl-2-piperidino-7-thiazolo[4,5-b]pyridinecarboxylic acid (85 mg, 0.25 mmol) in DMF (1 mL), followed by stirring overnight at room temperature in an argon atmosphere. To the reaction solution were added 2-amino-5-(2-furyl)-1,3,4-oxadiazole (76 mg, 0.50 mmol), HOAt (68 mg, 0.50 mmol), HATU (190 mg, 0.50 mmol), and N,N-diisopropylethylamine (97 μL, 0.56 mmol), and the mixture was stirred at room temperature for further 4 days. Water was added to the reaction solution, and the precipitated crystals were collected by filtration, washed with water, and recrystallized from methanol to obtain the title compound (27 mg, 0.06 mmol) (yield: 240).
Name
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0 (± 1) mol
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Reaction Step One
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76 mg
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Reaction Step Two
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68 mg
Type
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Reaction Step Two
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Quantity
190 mg
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reactant
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97 μL
Type
reactant
Reaction Step Two
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85 mg
Type
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Reaction Step Two
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1 mL
Type
solvent
Reaction Step Two
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76 mg
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Name
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68 mg
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reactant
Reaction Step Three
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Quantity
190 mg
Type
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Reaction Step Three
Quantity
97 μL
Type
reactant
Reaction Step Three

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